1-(7-(2-Chlorophenyl)-1,1-dioxido-1,4-thiazepan-4-yl)-2-ethoxyethanone

• IUPAC Name: 1-[7-(2-chlorophenyl)-1,1-dioxo-1,4-thiazepan-4-yl]-2-ethoxyethanone
• InChI: InChI=1S/C15H20ClNO4S/c1-2-21-11-15(18)17-8-7-14(22(19,20)10-9-17)12-5-3-4-6-13(12)16/h3-6,14H,2,7-11H2,1H3
• InChI Key: JFJLVQBDSBBHDO-UHFFFAOYSA-N
• Canonical SMILES: CCOCC(=O)N1CCC(S(=O)(=O)CC1)C2=CC=CC=C2Cl
• Molecular Formula: C15H20ClNO4S
• Molecular Weight: 345.8 g/mol
• CAS No.: 2034330-14-6

Description

1-(7-(2-Chlorophenyl)-1,1-dioxido-1,4-thiazepan-4-yl)-2-ethoxyethanone is a chemical compound that has been the subject of extensive scientific research. This compound has shown promising results in various fields of study, including medicinal chemistry, pharmacology, and neuroscience.

Scientific Research Applications

Synthesis and Structural Analogues

The compound shares structural similarities with a range of heterocyclic compounds that have been synthesized and studied for their potential applications in various fields of research. For instance, a study by Ali et al. (2000) describes the synthesis of optically active 1,5-benzothiazepin-4-ones, structural analogues of Diltiazem®, indicating a methodology for creating compounds with potential applications in hypertension treatment Ali, Ahmad, Leistner, & Liebscher, 2000.

Potential Pharmacological Applications

Although the specific compound mentioned is not directly referenced, related research indicates a broad interest in thiazepine derivatives for pharmacological uses. For example, Patel et al. (2013) synthesized and evaluated pyrazoline-based thiazolidin-4-one derivatives for their anticancer and HIV properties, suggesting the wide pharmacological potential of thiazepine derivatives Patel, Gor, Patel, & Shah, 2013.

Chemical Synthesis and Diverse Applications

Research by Pandey et al. (2020) on the synthesis of 1,4-thiazepanones and 1,4-thiazepanes as three-dimensional fragments for screening libraries introduces an efficient one-pot synthesis method that could be relevant for producing compounds with a 3D character for fragment screening, including BET bromodomain ligands Pandey, Kirberger, Johnson, Kimbrough, Partridge, & Pomerantz, 2020.

Molecular Structure and Activity Analysis

A study by Viji et al. (2020) focuses on the molecular docking and quantum chemical calculations of a bioactive molecule containing chlorophenyl and thiazol elements, indicating the utility of such analyses in predicting antimicrobial and anticancer activities. This demonstrates the importance of structural and computational studies in elucidating the activity profiles of complex molecules Viji, Revathi, Balachandran, Babiyana, Narayana, & Salian, 2020.